Cas no 1144102-34-0 (2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid)

• Product Name: 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid
• CAS No: 1144102-34-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4560989
• PubChem ID: 122360729
• Update Time: 2025-10-12

2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid
• AMY4408
• 1H-Indole-3-acetic acid, 5-cyclopropyl-
• F15951
• CS-0163654
• BS-19260
• 1144102-34-0
• 2-(5-Cyclopropyl-1H-indol-3-yl)aceticacid
• (5-cyclopropyl-1H-indol-3-yl)acetic acid
• AKOS030528750
• 5-Cyclopropyl-1H-Indole-3-Acetic Acid

• Inchi： 1S/C13H13NO2/c15-13(16)6-10-7-14-12-4-3-9(5-11(10)12)8-1-2-8/h3-5,7-8,14H,1-2,6H2,(H,15,16)
• InChI Key： YTPPINIMQMFSTK-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=CC(=CC=21)C1CC1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid (CAS No. 1144102-34-0)

2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid (CAS No. 1144102-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique cyclopropyl substitution, which enhances its potential applications in drug discovery and development. Researchers are increasingly exploring its role as a building block for small molecule therapeutics, particularly in targeting inflammatory pathways and neurodegenerative diseases.

The compound's molecular structure features an acetic acid moiety attached to the indole core, making it a versatile intermediate for synthesizing more complex molecules. Its CAS No. 1144102-34-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the rising interest in 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid is its compatibility with green chemistry principles. As sustainability becomes a priority in drug development, this compound's synthetic pathways are being optimized to reduce waste and energy consumption. This aligns with the broader industry shift toward eco-friendly synthesis and biodegradable intermediates.

In addition to its pharmaceutical applications, CAS No. 1144102-34-0 is also being investigated for its potential in agricultural chemistry. Preliminary studies suggest that derivatives of this compound could play a role in developing plant growth regulators or pest control agents, addressing global challenges like food security and sustainable farming.

The compound's physicochemical properties, such as solubility and stability, make it suitable for various formulation strategies. Researchers are particularly interested in its bioavailability and metabolic profile, which are critical for advancing it into preclinical trials. These attributes are often discussed in forums focusing on drug delivery systems and ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Another area of exploration is the compound's potential in cancer research. Early-stage investigations indicate that 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid may interact with specific oncogenic targets, offering a new avenue for anti-cancer drug design. This has sparked discussions in scientific communities about its role in targeted therapy and combination treatments.

From a commercial perspective, the demand for CAS No. 1144102-34-0 is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound to expand their compound libraries for drug discovery projects.

In summary, 2-(5-Cyclopropyl-1H-indol-3-yl)acetic acid (CAS No. 1144102-34-0) represents a promising candidate in multiple scientific domains. Its applications span from pharmaceuticals to agriculture, and its study is closely tied to contemporary research trends like sustainability, precision medicine, and green chemistry. As more data emerges, this compound is likely to become a cornerstone in the development of next-generation therapeutics and agrochemicals.